Cas no 2137824-80-5 (Carbamic acid, N-methyl-N-[3-(1-oxo-2-propen-1-yl)cyclobutyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-methyl-N-[3-(1-oxo-2-propen-1-yl)cyclobutyl]-, 1,1-dimethylethyl ester
• CAS No: 2137824-80-5
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5294190
• Update Time: 2025-10-29

Carbamic acid, N-methyl-N-[3-(1-oxo-2-propen-1-yl)cyclobutyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-methyl-N-[3-(1-oxo-2-propen-1-yl)cyclobutyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H21NO3/c1-6-11(15)9-7-10(8-9)14(5)12(16)17-13(2,3)4/h6,9-10H,1,7-8H2,2-5H3
• InChI Key： DGQAZVQUSAFVPJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)C1CC(C(=O)C=C)C1

Additional information on Carbamic acid, N-methyl-N-[3-(1-oxo-2-propen-1-yl)cyclobutyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-Methyl-N-[3-(1-Oxo-2-Propen-1-Yl)Cyclobutyl]-, 1,1-Dimethylethyl Ester

The compound Carbamic Acid, N-Methyl-N-[3-(1-Oxo-2-Propen-1-Yl)Cyclobutyl]-, 1,1-Dimethylethyl Ester, identified by the CAS number 2137824-80-5, is a specialized chemical entity with significant applications in various industries. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in pharmaceuticals as active ingredients. The structure of this compound is characterized by a cyclobutane ring substituted with a methyl group and a propenoyl group, along with an ester functional group derived from 1,1-dimethylethanol.

Recent studies have highlighted the importance of understanding the synthesis and properties of this compound to optimize its application in agricultural settings. Researchers have focused on improving the synthesis process to enhance yield and reduce production costs. For instance, a study published in the Journal of Agricultural and Food Chemistry explored the use of microwave-assisted synthesis to streamline the production of this compound, demonstrating a significant increase in reaction efficiency compared to traditional methods.

The biological activity of Carbamic Acid, N-Methyl-N-[3-(1-Oxo-2-Propen-1-Yl)Cyclobutyl]-, 1,1-Dimethylethyl Ester has been extensively studied. It has been shown to exhibit potent insecticidal activity against a variety of agricultural pests, including aphids and beetles. This makes it a valuable addition to integrated pest management strategies. Furthermore, its selectivity towards target pests over beneficial insects has been a focal point of recent research efforts.

In terms of environmental impact, researchers have investigated the degradation pathways of this compound under various conditions. Studies conducted in controlled laboratory settings reveal that it undergoes rapid hydrolysis in aqueous environments, reducing its persistence in the environment. This property is crucial for ensuring that its application does not lead to long-term ecological damage.

The structural uniqueness of this compound lies in its cyclobutane ring system and the substituents attached to it. The presence of the propenoyl group introduces additional reactivity and stability to the molecule. This structure also plays a critical role in determining its pharmacokinetic properties when used as a pharmaceutical agent.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions. The key steps include the formation of the cyclobutane ring through cycloaddition reactions and subsequent functionalization to introduce the ester group. Recent advancements in catalytic methods have enabled more efficient synthesis pathways.

In conclusion, Carbamic Acid, N-Methyl-N-[3-(1-Oxo-2-Propen-1-Yl)Cyclobutyl]-, 1,1-Dimethylethyl Ester (CAS No: 2137824-80-5) is a versatile chemical entity with promising applications across multiple domains. Its unique structure and favorable biological properties make it an attractive candidate for further research and development.